Cas no 145022-89-5 (Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl-)
![Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl- structure](https://ossimg.kuujia.com/scimg/145500/145022-89-5x500.png)
145022-89-5 structure
Product Name:Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl-
CAS No:145022-89-5
MF:C33H50N2O4
MW:538.761109828949
CID:179907
PubChem ID:374411
Update Time:2025-04-19
Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl-
- NSC-652121
- DTXSID00932473
- NCI60_018235
- Paxillarine A
- 3-[Benzoyl(methyl)amino]-20-(dimethylamino)-16-hydroxypregnan-4-yl acetate
- SCHEMBL3143811
- 145022-89-5
- NSC652121
-
- Inchi： 1S/C33H50N2O4/c1-20(34(5)6)29-28(37)19-26-23-13-14-25-30(39-21(2)36)27(35(7)31(38)22-11-9-8-10-12-22)16-18-32(25,3)24(23)15-17-33(26,29)4/h8-12,20,23-30,37H,13-19H2,1-7H3/t20?,23-,24?,25?,26?,27?,28?,29+,30-,32-,33+/m1/s1
- InChI Key： CEFWIVSCALJZMU-WMBLJULDSA-N
- SMILES： OC1CC2[C@@H]3CCC4[C@H](C(CC[C@]4(C)C3CC[C@]2(C)[C@H]1C(C)N(C)C)N(C(C1C=CC=CC=1)=O)C)OC(C)=O
Computed Properties
- Exact Mass: 538.3773
- Monoisotopic Mass: 538.377
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 39
- Rotatable Bond Count: 6
- Complexity: 917
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 629.3°Cat760mmHg
- Flash Point: 334.4°C
- Refractive Index: 1.572
- PSA: 70.08
Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl- Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
145022-89-5 (Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
